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Compound of Interest

Compound Name: 5-Cyano-2-methylbenzylamine

Cat. No.: B15329506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for 5-Cyano-2-
methylbenzylamine (CAS No. 90389-91-8) is publicly available. The following information is

compiled from safety data for structurally similar compounds, including 2-methylbenzylamine,

3-cyanobenzylamine, and 4-cyanobenzylamine. The toxicological properties of 5-Cyano-2-
methylbenzylamine may differ. All handling and experimental procedures should be

conducted with extreme caution and under the supervision of qualified personnel.

Hazard Identification and Classification
5-Cyano-2-methylbenzylamine is anticipated to be a hazardous substance based on the

profiles of its structural analogs. The primary hazards are associated with its benzylamine and

nitrile functionalities.

Anticipated GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 1B/2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

Aquatic Hazard (Acute) Category 2 H401: Toxic to aquatic life.

Aquatic Hazard (Chronic) Category 2
H411: Toxic to aquatic life with

long lasting effects.

Signal Word: Danger

Hazard Pictograms:

Corrosion (GHS05)

Skull and Crossbones (GHS06)

Health Hazard (GHS08)

Exclamation Mark (GHS07)

Environment (GHS09)

Physical and Chemical Properties
Quantitative data for 5-Cyano-2-methylbenzylamine is not readily available. The following

table presents data for a close structural analog, 2-methylbenzylamine, to provide an

estimation of its physical properties.
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Property Value (for 2-Methylbenzylamine)

Molecular Formula C₉H₁₀N₂ (for 5-Cyano-2-methylbenzylamine)

Molecular Weight
146.19 g/mol (for 5-Cyano-2-

methylbenzylamine)

Boiling Point 199 °C (lit.)

Density 0.977 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.544 (lit.)

Flash Point 84 °C (183.2 °F) - closed cup

Exposure Controls and Personal Protection
Engineering Controls:

Work should be conducted in a well-ventilated chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile, neoprene).

Wear a lab coat, and consider an apron and arm covers for added protection.

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is required.

Handling and Storage
Handling:
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Avoid all personal contact. Do not breathe vapor or mist.

Use spark-proof tools and explosion-proof equipment.

Keep away from heat, sparks, and open flames.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.

Keep in a corrosives-compatible storage area.

First Aid Measures
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Accidental Release and Disposal
Accidental Release:

Evacuate personnel from the area.

Wear appropriate personal protective equipment.
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Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable,

closed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Chemical waste should be disposed of through a licensed hazardous waste disposal

company. Do not dispose of down the drain or in regular trash.

Experimental Protocols
The following is a generalized protocol for a reaction where 5-Cyano-2-methylbenzylamine
might be used as a reactant, such as in an amide coupling reaction. This is a template and

must be adapted and reviewed by qualified personnel for any specific experimental setup.

Generalized Amide Coupling Protocol:

Reaction Setup:

All glassware should be oven-dried and cooled under an inert atmosphere (nitrogen or

argon).

The reaction should be set up in a chemical fume hood.

Reagent Addition:

Dissolve the carboxylic acid starting material in an appropriate anhydrous solvent (e.g.,

dichloromethane, DMF).

Add the coupling agent (e.g., HATU, HOBt/EDC) to the solution and stir for the

recommended time.

In a separate flask, prepare a solution of 5-Cyano-2-methylbenzylamine in the same

anhydrous solvent.
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Slowly add the 5-Cyano-2-methylbenzylamine solution to the activated carboxylic acid

solution at a controlled temperature (often 0 °C to room temperature).

Reaction Monitoring:

Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC, LC-

MS).

Workup:

Once the reaction is complete, quench the reaction mixture appropriately (e.g., with water

or a saturated aqueous solution).

Perform an aqueous workup to remove water-soluble byproducts. This may involve

washing with dilute acid, base, and brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

Filter and concentrate the organic layer under reduced pressure.

Purification:

Purify the crude product by a suitable method, such as column chromatography on silica

gel.

Visualizations
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General Safe Handling Workflow for 5-Cyano-2-methylbenzylamine

Preparation

Handling

Post-Handling

Perform Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Chemical Fume Hood

Weigh and Transfer Chemical
(Under Inert Atmosphere if Necessary)

Set up Reaction Apparatus

Decontaminate Glassware and Surfaces

Segregate and Dispose of
Hazardous Waste

Click to download full resolution via product page

Caption: Safe handling workflow for hazardous chemicals.
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Emergency Response for Chemical Exposure

Skin or Eye Contact

Inhalation Ingestion

Chemical Exposure Occurs

Flush with copious amounts of water
for at least 15 minutes

Move to fresh air immediately Rinse mouth, do NOT induce vomitingRemove contaminated clothing

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Cyano-2-methylbenzylamine: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15329506#5-cyano-2-methylbenzylamine-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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